Cas no 2228642-70-2 (5-2-(1H-1,3-benzodiazol-2-yl)ethyl-1,3-oxazol-2-amine)

• Product Name: 5-2-(1H-1,3-benzodiazol-2-yl)ethyl-1,3-oxazol-2-amine
• CAS No: 2228642-70-2
• MF: C₁₂H₁₂N₄O
• MW: 228.249881744385
• CID: 6212756
• PubChem ID: 165682352
• Update Time: 2025-06-15

5-2-(1H-1,3-benzodiazol-2-yl)ethyl-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-2-(1H-1,3-benzodiazol-2-yl)ethyl-1,3-oxazol-2-amine
• 2228642-70-2
• 5-[2-(1H-1,3-benzodiazol-2-yl)ethyl]-1,3-oxazol-2-amine
• EN300-1733310

• Inchi： 1S/C12H12N4O/c13-12-14-7-8(17-12)5-6-11-15-9-3-1-2-4-10(9)16-11/h1-4,7H,5-6H2,(H2,13,14)(H,15,16)
• InChI Key： GTDPSDQBJIUQAU-UHFFFAOYSA-N
• SMILES： O1C(N)=NC=C1CCC1=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 228.10111102g/mol
• Monoisotopic Mass: 228.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 80.7Ų

Additional information on 5-2-(1H-1,3-benzodiazol-2-yl)ethyl-1,3-oxazol-2-amine

Comprehensive Overview of 5-2-(1H-1,3-benzodiazol-2-yl)ethyl-1,3-oxazol-2-amine (CAS No. 2228642-70-2): Properties, Applications, and Research Insights

The compound 5-2-(1H-1,3-benzodiazol-2-yl)ethyl-1,3-oxazol-2-amine (CAS No. 2228642-70-2) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structural features, combining a benzodiazole moiety with an oxazol-2-amine group, make it a promising candidate for diverse applications. This article delves into its chemical properties, synthesis pathways, and potential uses, while addressing trending topics such as drug discovery, bioactive molecules, and molecular design.

Chemically, 5-2-(1H-1,3-benzodiazol-2-yl)ethyl-1,3-oxazol-2-amine exhibits a molecular framework that is highly tunable for structure-activity relationship (SAR) studies. Researchers are particularly interested in its hydrogen-bonding capabilities and aromatic stacking interactions, which are critical for binding to biological targets. The presence of the benzodiazole ring enhances its fluorescence properties, making it valuable in probe development for imaging and diagnostics.

In the context of drug discovery, this compound has been explored for its potential as a kinase inhibitor or GPCR modulator, aligning with current industry focus on targeted therapies. Its oxazol-2-amine segment is often leveraged in fragment-based drug design, a hot topic in AI-driven molecular optimization. Recent publications highlight its role in hit-to-lead campaigns, where its scaffold diversity aids in overcoming drug resistance challenges.

From a synthetic perspective, the preparation of CAS No. 2228642-70-2 typically involves multicomponent reactions or Pd-catalyzed cross-coupling, methods frequently searched by chemists optimizing green chemistry protocols. The compound’s stability under physiological conditions also makes it a candidate for prodrug development, a trending subtopic in precision medicine forums.

Beyond pharmaceuticals, 5-2-(1H-1,3-benzodiazol-2-yl)ethyl-1,3-oxazol-2-amine has applications in organic electronics, where its conjugated system contributes to charge transport properties. This aligns with the surge in searches for small-molecule semiconductors and OLED materials. Its photophysical traits are also being tested in solar cell research, addressing the global demand for renewable energy solutions.

To summarize, CAS No. 2228642-70-2 represents a versatile building block in modern chemistry, bridging gaps between medicinal chemistry, materials science, and biotechnology. Its integration into high-throughput screening libraries and computational modeling workflows underscores its relevance in today’s data-driven research landscape.